Cas no 1984062-96-5 (Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate)
Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 2-(benzyloxycarbonylamino)-6-nitro-3-phenyl-1H-indole-1-carboxylate
- Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate
-
- MDL: MFCD28992241
- Inchi: 1S/C30H23N3O6/c34-29(38-19-21-10-4-1-5-11-21)31-28-27(23-14-8-3-9-15-23)25-17-16-24(33(36)37)18-26(25)32(28)30(35)39-20-22-12-6-2-7-13-22/h1-18H,19-20H2,(H,31,34)
- InChI Key: MMDUYJNRXJLCRN-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1C(=C(C2C=CC=CC=2)C2=CC=C(C=C12)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 39
- Rotatable Bond Count: 8
- Complexity: 831
- Topological Polar Surface Area: 115
Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB540228-1 g |
Benzyl 2-{[(benzyloxy)carbonyl]amino}-6-nitro-3-phenyl-1H-indole-1-carboxylate; . |
1984062-96-5 | 1g |
€598.20 | 2023-07-11 | ||
| abcr | AB540228-250 mg |
Benzyl 2-{[(benzyloxy)carbonyl]amino}-6-nitro-3-phenyl-1H-indole-1-carboxylate; . |
1984062-96-5 | 250MG |
€280.00 | 2023-07-11 | ||
| abcr | AB540228-500 mg |
Benzyl 2-{[(benzyloxy)carbonyl]amino}-6-nitro-3-phenyl-1H-indole-1-carboxylate; . |
1984062-96-5 | 500MG |
€408.70 | 2023-07-11 | ||
| abcr | AB540228-250mg |
Benzyl 2-{[(benzyloxy)carbonyl]amino}-6-nitro-3-phenyl-1H-indole-1-carboxylate; . |
1984062-96-5 | 250mg |
€282.70 | 2025-02-19 | ||
| abcr | AB540228-500mg |
Benzyl 2-{[(benzyloxy)carbonyl]amino}-6-nitro-3-phenyl-1H-indole-1-carboxylate; . |
1984062-96-5 | 500mg |
€410.10 | 2025-02-19 | ||
| abcr | AB540228-1g |
Benzyl 2-{[(benzyloxy)carbonyl]amino}-6-nitro-3-phenyl-1H-indole-1-carboxylate; . |
1984062-96-5 | 1g |
€597.70 | 2025-02-19 |
Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate
Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate (CAS No. 1984062-96-5): A Comprehensive Overview
Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate, identified by its CAS number 1984062-96-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a nitro group, phenyl rings, and an indole core. The presence of these functional groups imparts unique chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.
The structural composition of Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate is meticulously designed to interact with biological targets in a specific manner. The nitro group, for instance, can serve as a key pharmacophore, influencing the compound's reactivity and binding affinity. Additionally, the phenylmethoxycarbonylamino moiety introduces a protective group that can be selectively removed under certain conditions, facilitating further chemical modifications and synthetic pathways. These features make the compound a valuable intermediate in the development of novel pharmaceutical agents.
In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indole compounds are well-known for their roles in various physiological processes and have been extensively studied for their potential as anti-inflammatory, antimicrobial, and anticancer agents. The specific modification of Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate enhances its pharmacological profile, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate allow it to interact with specific enzymes or receptors involved in disease pathways. For example, studies have suggested that nitro-substituted indoles can exhibit potent inhibitory effects on certain kinases and transcription factors, which are often dysregulated in cancer cells. This has led to investigations into its role as an anticancer agent, with preliminary studies indicating promising results in vitro.
The synthesis of Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including nitration, condensation reactions, and protection-deprotection strategies. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the functional groups. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and scalability, which is crucial for further development.
Recent research has also explored the pharmacokinetic properties of Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Studies have shown that modifications to the indole core can significantly influence these properties. For instance, optimizing the solubility and bioavailability of this compound could enhance its therapeutic potential by ensuring better absorption and reduced toxicity.
The role of computational chemistry in the study of Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This approach not only accelerates the drug discovery process but also provides insights into the mechanisms of action. By leveraging computational tools, scientists can design more effective derivatives with enhanced specificity and potency.
In conclusion, Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate (CAS No. 1984062-96-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile tool for drug discovery and development. With ongoing research focused on optimizing its synthesis, pharmacokinetic properties, and biological activities, this compound holds great promise for future therapeutic applications.
1984062-96-5 (Benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)